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Compound of Interest

Compound Name: PF-06767832

Cat. No.: B10769259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosage and

experimental protocols for the use of PF-06767832, a potent and selective M1 muscarinic

acetylcholine receptor (M1-mAChR) positive allosteric modulator (PAM)-agonist, in rodent

models. The information is intended to guide researchers in designing and executing preclinical

studies for Alzheimer's disease, schizophrenia, and other neurological disorders.

Mechanism of Action
PF-06767832 acts as a PAM-agonist at the M1-mAChR.[1][2] This means it enhances the

receptor's response to the endogenous neurotransmitter, acetylcholine, and can also directly

activate the receptor.[1][2] The M1-mAChR is predominantly expressed in the central nervous

system, particularly in the cerebral cortex and hippocampus, regions crucial for cognitive

functions like learning and memory.[1][3][4] Activation of the M1-mAChR is a promising

therapeutic strategy for conditions characterized by cholinergic deficits and cognitive

impairment.[1][5]
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The activation of the M1-mAChR by PF-06767832 initiates a Gq-protein coupled signaling

cascade. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C

(PKC). These downstream events are critical for modulating neuronal excitability and synaptic

plasticity, which are cellular mechanisms underlying learning and memory.
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Experimental Setup

Challenge Phase

Data Collection

Analysis

Acclimatize rats to locomotor activity chambers

Administer PF-06767832 (e.g., 1 mg/kg) or vehicle

Wait for appropriate pretreatment time

Administer amphetamine to induce hyperlocomotion

Record locomotor activity for a defined period

Compare locomotor activity between treatment groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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